2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine

• Molecular Formula: C20H15FN6
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyltetrazol-5-yl)pyrimidine
• InChI: InChI=1S/C20H15FN6/c21-15-10-8-13(9-11-15)18-17(12-22-19(23-18)14-6-7-14)20-24-25-26-27(20)16-4-2-1-3-5-16/h1-5,8-12,14H,6-7H2
• InChI Key: BQFLHJYPTIGILG-UHFFFAOYSA-N
• SMILES: C1CC1C2=NC=C(C(=N2)C3=CC=C(C=C3)F)C4=NN=NN4C5=CC=CC=C5

Description

2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine, also known as TAK-915, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. TAK-915 is a pyrimidine derivative that acts as a selective antagonist of the orexin 2 receptor, which is involved in the regulation of wakefulness and sleep. In

Mechanism of Action

The orexin 2 receptor is a G protein-coupled receptor that is primarily expressed in the brain regions involved in the regulation of wakefulness and arousal. The selective antagonism of the orexin 2 receptor by 2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine results in the inhibition of orexin-mediated signaling, leading to the promotion of sleep and the reduction of wakefulness. This compound has been shown to have high selectivity for the orexin 2 receptor, with minimal off-target effects.
Biochemical and Physiological Effects:
This compound has been shown to have a dose-dependent effect on sleep-wake behavior in animal models. Administration of this compound has been shown to increase the amount of non-REM sleep and decrease the amount of wakefulness, without affecting REM sleep. This compound has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models of Alzheimer's disease and anxiety disorders.

Advantages and Limitations for Lab Experiments

2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine has several advantages as a research tool, including its high selectivity for the orexin 2 receptor and its ability to modulate sleep-wake behavior in animal models. However, there are also limitations to using this compound in lab experiments, including its limited solubility and potential off-target effects at higher doses.

Future Directions

There are several potential future directions for the research and development of 2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine. One area of interest is the potential therapeutic applications of this compound in sleep disorders such as narcolepsy and insomnia. Another area of interest is the potential use of this compound as a cognitive enhancer in neurological disorders such as Alzheimer's disease. Further research is needed to fully understand the therapeutic potential of this compound and its mechanism of action.

Synthesis Methods

The synthesis of 2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine involves the reaction of 2-cyclopropyl-4-(4-fluorophenyl)-5-iodopyrimidine with 1-phenyltetrazole in the presence of a palladium catalyst. The resulting compound is then treated with sodium hydroxide to yield this compound. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

2-cyclopropyl-4-(4-fluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine has been extensively studied in preclinical models for its potential therapeutic applications in various neurological and psychiatric disorders. The selective antagonism of the orexin 2 receptor by this compound has been shown to improve cognitive function and reduce anxiety-like behavior in animal models of Alzheimer's disease and anxiety disorders. This compound has also been investigated for its potential in treating sleep disorders such as narcolepsy and insomnia.